3-methyl-N-(3-propoxyphenyl)benzamide

• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol
• IUPAC Name: 3-methyl-N-(3-propoxyphenyl)benzamide
• InChI: InChI=1S/C17H19NO2/c1-3-10-20-16-9-5-8-15(12-16)18-17(19)14-7-4-6-13(2)11-14/h4-9,11-12H,3,10H2,1-2H3,(H,18,19)
• InChI Key: GFUVTOYGUXUXIN-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC(=C1)NC(=O)C2=CC(=CC=C2)C
• Canonical SMILES: CCCOC1=CC=CC(=C1)NC(=O)C2=CC=CC(=C2)C

Description

3-Methyl-N-(3-propoxyphenyl)benzamide is a benzamide derivative characterized by a methyl substituent at the 3-position of the benzoyl ring and a propoxy group at the 3-position of the aniline moiety.

Comparison with Similar Compounds

Comparison with Structurally Similar Benzamide Derivatives

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Benzoyl/Aniline)	Key Properties/Applications	References
3-Methyl-N-(3-propoxyphenyl)benzamide	3-methyl / 3-propoxy	Hypothesized GK activation (analog)
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	3-methyl / 2-hydroxy-1,1-dimethylethyl	N,O-bidentate directing group for C–H functionalization
3-Chloro-N-(3-methoxyphenyl)benzamide	3-chloro / 3-methoxy	Safety profile (GHS data)
3-Benzoylamino-N-(3-chloro-2-methylphenyl)benzamide	3-benzoylamino / 3-chloro-2-methyl	Tubulin polymerization inhibitor
3-Amino-N-(3-trifluoromethylphenyl)benzamide	3-amino / 3-CF₃	Antiviral docking studies (analog)

Key Findings from Comparative Analysis

Substituent Effects on Reactivity and Bioactivity Electron-Donating vs. Electron-Withdrawing Groups: The propoxy group in the target compound (electron-donating) contrasts with chloro () or trifluoromethyl () substituents. Propoxy likely enhances solubility compared to lipophilic groups like CF₃, as seen in analogs with methoxy (logP ~4.3, ). Synthetic Routes: Ultrasound-assisted synthesis () reduces reaction time (e.g., 2 hours vs.

Biological Activity

• Glucokinase (GK) Activation : Sulfamoyl benzamides () show H-bond interactions with Arg63 in GK’s allosteric site. The target compound’s propoxy group may mimic similar interactions, though direct evidence is lacking.
• Tubulin Binding : Chloro-substituted benzamides () exhibit higher binding affinity to tubulin (IC₅₀ ~1.2 µM) than methyl analogs, indicating substituent-dependent activity.

Safety and Toxicity

• Methoxy and chloro derivatives () require stringent safety protocols (e.g., inhalation precautions), whereas propoxy’s lower electronegativity may reduce toxicity risks.

Data Tables Supporting Comparative Analysis

Table 3: Molecular Docking Parameters (Adapted from )

Compound	Target Protein	H-Bond Distance (Å)	Binding Affinity (kcal/mol)
Sulfamoyl benzamide (10)	GK (3IMX)	3.1	-9.2
3,5-Disubstituted benzamide (5b)	GK (3IMX)	2.8	-8.7
Tubulin-binding benzamide (16b)	Tubulin	1.9	-10.1